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Compound of Interest

Compound Name:
3-(Piperidine-1-

carbonyl)phenylboronic acid

Cat. No.: B1593276 Get Quote

An Application Guide to 3-(Piperidine-1-carbonyl)phenylboronic Acid in Medicinal Chemistry

Introduction: A Versatile Scaffold in Modern Drug
Discovery
3-(Piperidine-1-carbonyl)phenylboronic acid is a key building block in medicinal chemistry,

valued for its role in the synthesis of complex organic molecules. Its structure, featuring a

phenylboronic acid motif coupled to a piperidine amide, provides a versatile handle for

constructing carbon-carbon bonds, most notably through palladium-catalyzed cross-coupling

reactions. This reagent has proven instrumental in the development of targeted therapies for a

range of diseases, including cancer, inflammatory conditions, and metabolic disorders[1]. The

boronic acid group is a cornerstone of the Suzuki-Miyaura coupling reaction, while the

piperidine moiety can influence solubility, metabolic stability, and target engagement of the final

compound.

This guide provides an in-depth overview of the applications of 3-(piperidine-1-
carbonyl)phenylboronic acid, with a focus on its use in the synthesis of enzyme inhibitors. It

includes detailed protocols, mechanistic insights, and practical guidance for researchers in

drug development.

Physicochemical Properties
A clear understanding of the reagent's properties is crucial for its effective use in synthesis.
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Property Value

Molecular Formula C₁₂H₁₆BNO₃[2]

Molecular Weight 233.07 g/mol [2][3]

Appearance Typically a solid[2]

InChI Key XFTARKGZGNWJJT-UHFFFAOYSA-N[2][3]

Primary Application Suzuki-Miyaura cross-coupling reactions[4]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The primary utility of 3-(piperidine-1-carbonyl)phenylboronic acid lies in its function as a

nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction. This powerful palladium-

catalyzed transformation forges a new carbon-carbon bond between the boronic acid's aryl

group and an organohalide or triflate. The reaction is renowned for its mild conditions, high

functional group tolerance, and the commercial availability of a vast array of boronic acids and

coupling partners[5].

The catalytic cycle, a cornerstone of modern organic synthesis, involves three key steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

coupling partner (e.g., an aryl bromide).

Transmetalation: The organic group from the boronic acid is transferred to the palladium

center, a step often facilitated by a base.

Reductive Elimination: The two coupled organic fragments are expelled from the palladium

center, forming the new C-C bond and regenerating the Pd(0) catalyst[4].
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Suzuki-Miyaura Catalytic Cycle

Boronic Acid Activation

Pd(0)L₂ Oxidative Addition
(R¹-X) R¹-Pd(II)L₂-X

Transmetalation
[Ar-B(OR)₃]⁻

R¹-Pd(II)L₂-Ar
Reductive Elimination

Product: R¹-Ar

Ar-B(OH)₂ Base (e.g., K₂CO₃) [Ar-B(OH)₃]⁻Activation

Enters Cycle
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Start: Reagents in Flask

Purge with Inert Gas

Add Catalyst & Solvents

Heat to 80-100°C & Stir

Monitor by TLC/LC-MS

Incomplete

Cool & Aqueous Work-up

Complete

Dry, Concentrate & Purify via Chromatography

End: Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1593276?utm_src=pdf-custom-synthesis
https://polymer.bocsci.com/product/3-piperidine-1-carbonyl-phenylboronic-acid-366899.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds004586
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds004586
https://www.americanchemicalsuppliers.com/list/search?search=3-(piperidine-1-carbonyl)phenylboronic+acid
https://www.americanchemicalsuppliers.com/list/search?search=3-(piperidine-1-carbonyl)phenylboronic+acid
http://www.diva-portal.org/smash/get/diva2:796963/FULLTEXT01.pdf
https://www.ias.ac.in/article/fulltext/jcsc/136/0049
https://www.benchchem.com/product/b1593276#use-of-3-piperidine-1-carbonyl-phenylboronic-acid-in-medicinal-chemistry
https://www.benchchem.com/product/b1593276#use-of-3-piperidine-1-carbonyl-phenylboronic-acid-in-medicinal-chemistry
https://www.benchchem.com/product/b1593276#use-of-3-piperidine-1-carbonyl-phenylboronic-acid-in-medicinal-chemistry
https://www.benchchem.com/product/b1593276#use-of-3-piperidine-1-carbonyl-phenylboronic-acid-in-medicinal-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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